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Compound of Interest

Compound Name: cis-3-Methylcyclohexanol

Cat. No.: B1605476

An In-depth Technical Guide to the Material Safety Data Sheet (MSDS) for cis-3-
Methylcyclohexanol

This technical guide provides a comprehensive overview of the safety and handling information
for cis-3-Methylcyclohexanol, compiled from various Material Safety Data Sheets (MSDS)
and chemical data sources. It is intended for researchers, scientists, and professionals in drug
development who work with this compound.

Chemical Identification

Identifier Value

Chemical Name cis-3-Methylcyclohexanol

CAS Number 5454-79-5[1][2], 24965-90-0[3][4]
Molecular Formula C7H140[1][2][5]

Molecular Weight 114.19 g/mol [1][2][6]

3-methyl cyclohexanol, cis; cis-3-methyl-
Synonyms cyclohexanol; Cyclohexanol, 3-methyl-, (1R,3S)-
rel-[2]

Physical and Chemical Properties
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The physical and chemical properties of cis-3-Methylcyclohexanol are summarized in the
table below. Data from various sources are included to provide a comprehensive view.

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.benchchem.com/product/b1605476?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1605476?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property

Value

Source

Physical State

Colorless viscous liquid[7][8]

ICSCJ7], ChemicalBook][8]

Melting Point

-5.5 °C[2][7]

Guidechem[2], ICSCI[7]

-41 °C[6][9]

EvitaChem[6], Sigma-

Aldrich[9]
Boiling Point 163.73 °C (estimate)[2] Guidechem[2]
171 - 173 °C[6] EvitaChem|[6]
162.00 to 164.00 °C @ 760.00 ICSCJ7], The Good Scents
mm Hg[7][10] Company[10]
168 °C (cis,dI)[8] ChemicalBook][8]
Density 0.911 g/cm?3[2] Guidechem[2]
EvitaChem|[6], ICSC[7], Sigma-
0.92 g/cm?3 at 20 °C[6][7][9] _
Aldrich[9]
Vapor Pressure 0.475 mmHg at 25 °C[2] Guidechem[2]
EvitaChem[6], Sigma-
1.7 hPa at 25 °C[6][9] .
Aldrich[9]
Flash Point 62.8 °C[2] Guidechem[2]
70 °C[6] EvitaChem|[6]
62 °C (closed cup)[7] ICSC[7]
63 °C (closed cup)[9][11] Sigma-Aldrich[9][11]

Autoignition Temperature

295 °C[6][7][9]

EvitaChem[6], ICSC[7], Sigma-
Aldrich[9]

Practically insoluble in water;

Solubility soluble in organic solvents like  EvitaChem]6]
ethanol and ether.[6]

Refractive Index 1.4752[2] Guidechem[2]

LogP 1.55740[2] Guidechem[2]
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Hazard Identification and Toxicology

While some sources state that cis-3-Methylcyclohexanol is not considered hazardous under
the 2012 OSHA Hazard Communication Standard[3], others indicate potential hazards. It is
crucial to handle the substance with care.

Hazard Information Details

o Acute toxicity - Category 4, Inhalation (for 3-
GHS Classification _
Methylcyclohexanol mixture)[8][9][11].

H332: Harmful if inhaled (for 3-
Methylcyclohexanol mixture)[8][9][11].

Hazard Statements

The substance is mildly irritating to the eyes and
Irritation skin. The vapor at high levels is irritating to the

eyes and upper respiratory tract[8].

Intramuscular LD50 (mouse) = 1,000 mg/kg (for
Toxicity Data 3-Methylcyclohexanol)[12][13]. Oral LD50 (rat) =
1660 mg/kg (for Methylcyclohexanol mixture).

Experimental Protocols

Detailed experimental protocols are generally not included in Material Safety Data Sheets.
However, some chemical properties and reactions are described.

Chemical Reactions:

o Dehydration: Under acidic conditions, it can undergo dehydration to form alkenes like 3-
methylcyclohexene. This reaction typically requires a catalyst such as sulfuric acid[6].

o Oxidation: The hydroxyl group can be oxidized to form ketones|6].
« Esterification: It can react with carboxylic acids to yield esters[6].

The mechanism for dehydration involves the protonation of the hydroxyl group, followed by the
loss of water to form a carbocation intermediate. This intermediate can then either rearrange or
lose a proton to form an alkenel[6].
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Safety and Handling Procedures

The following diagrams illustrate the recommended procedures for first aid and personal

protective equipment when handling cis-3-Methylcyclohexanol.

Exposure Route

Ingestion

Eye Contact

Skin Contact

First Aid Action

Rinse mouth with water.
Never give anything by mouth to an unconscious person.

Rinse thoroughly with plenty of water for at least 15 minutes. ‘ Medical Attention

| Consult a Physician
g Wash off with soap and plenty of water.

Move to fresh air.

Inhalation

If not breathing, give artificial respiration.

Click to download full resolution via product page

Caption: First aid measures for exposure to cis-3-Methylcyclohexanol.
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Personal Protective Equipment (PPE)

Respiratory Protection
(Use in a well-ventilated area.
Respirator may be needed for high vapor concentrations)

Skin Protection
(Wear appropriate protective gloves and clothing)

EyelFace Protection
(Safety glasses with side-shields, Chemical goggles)

Handling cis-3-Methylcyclohexanol

Handling Practices

Ensure adequate ventilation Avoid contact with skin, eyes, and clothing

Avoid breathing vapors, mist or gas

Practice good industrial hygiene.
‘Wash hands after handling.

|

Click to download full resolution via product page
Caption: Recommended personal protective equipment and handling workflow.

Fire-Fighting Measures

» Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon
dioxide[1][8].

» Specific Hazards: Above 62°C, explosive vapor/air mixtures may be formed[8].
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» Protective Equipment: Wear a self-contained breathing apparatus for firefighting if
necessary[1].

Accidental Release Measures

o Personal Precautions: Use personal protective equipment. Ensure adequate ventilation.
Evacuate personnel to safe areas. Avoid breathing vapors, mist, or gas[1].

o Containment and Cleaning: Collect leaking and spilled liquid in sealable containers as far as
possible. Absorb the remaining liquid in sand or inert absorbent. Then store and dispose of
according to local regulations|[8].

Storage and Disposal

o Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place[3].

» Disposal: The material can be disposed of by removal to a licensed chemical destruction
plant or by controlled incineration with flue gas scrubbing[8]. All waste must be handled in
accordance with local, state, and federal regulations.

This guide is based on information available in public safety documents and should be used as
a reference for safe handling practices. Always refer to the specific Safety Data Sheet provided
by the supplier for the most accurate and up-to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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